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Compound of Interest

Compound Name: Basic violet 14

Cat. No.: B147767

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and key experimental applications of Basic Violet 14, a prominent member of the
triarylmethane class of dyes. Also known as Rosaniline or Basic Fuchsin, this compound is
integral to various scientific disciplines, from histological staining to chemical analysis.

Chemical Structure and Identification

Basic Violet 14 is the monohydrochloride salt of rosaniline. Its structure features a central
carbon atom bonded to three aminophenyl- and tolyl- groups, which are responsible for its
characteristic magenta color.

leChemicaI structure of Basic Violet 14
Figure 1: Chemical Structure of Basic Violet 14

Table 1: Chemical Identifiers
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Identifier Value
4-[(4-aminophenyl)-(4-imino-3-methylcyclohexa-
IUPAC Name 2,5-dien-1-
ylidene)methyl]aniline;hydrochloride[1]
Rosaniline, Basic Fuchsin, C.I. 42510, Magenta
Synonyms
I[2]
CAS Number 632-99-5[1][2]

Molecular Formula

C20H20CIN3[1][2]

InChl Key

AXDJCCTWPBKUKL-UHFFFAOYSA-N[1]

Physicochemical Properties

The physical and chemical properties of Basic Violet 14 are summarized below. These

properties are crucial for its application in various experimental settings.

Table 2: Physicochemical Data

Property Value
Molecular Weight 337.85 g/mol [2]
Yellow-green crystalline solid or sand-like
Appearance .
particles[2]
Melting Point Decomposes above 200 °C[3]
- Soluble in water (reddish-purple), ethanol (red),
Solubility

and acids. Insoluble in ether.[2]

Absorption Maximum (Amax)

545 nm[4]

Chemical Properties and Reactivity

Basic Violet 14 exhibits distinct chemical behaviors that are fundamental to its applications:
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e pH Sensitivity: The color of Basic Violet 14 is pH-dependent. In strongly acidic solutions, it
becomes yellowish-brown, and upon dilution, it turns almost colorless. In the presence of a
strong base like sodium hydroxide, the solution becomes nearly colorless, with the formation
of a red precipitate.[2]

e Reduction: It can be easily reduced to its colorless leuco-base form. This property is
exploited in the preparation of Schiff's reagent.

o Oxidative Condensation Synthesis: A traditional method for its synthesis involves the
oxidative condensation of a mixture of aniline, o-toluidine, and p-toluidine in the presence of
an oxidizing agent like nitrobenzene and a catalyst such as iron and zinc chloride.[2][5]
Another historical method utilized arsenic acid as the oxidizing agent.[2][5]

Experimental Protocols

Detailed methodologies for key experiments involving Basic Violet 14 are provided below.

Preparation of Schiff's Reagent for Aldehyde Detection

Schiff's reagent is a cornerstone in histochemistry for the detection of aldehydes, notably in the
Periodic acid-Schiff (PAS) stain.

Materials:

Basic Fuchsin (Basic Violet 14)

Distilled water

1M Hydrochloric acid (HCI)

Potassium metabisulfite (K2S205)

Activated charcoal

Procedure:

e Dissolve 5¢g of Basic Fuchsin in 900ml of boiling distilled water.[6]
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e Cool the solution to approximately 50°C.[6]
e Slowly add 100ml of 1M HCI to the cooled fuchsin solution.[6]
o Further cool the solution to 25°C and dissolve 10g of potassium metabisulfite in it.[6]

¢ Shake the solution for 3 minutes and then incubate it in a dark, foil-covered bottle at room
temperature for 24 hours.[6]

e Add 5g of fine activated charcoal and shake for another 3 minutes.[6]
« Filter the solution. The resulting reagent should be clear and colorless.[6]

o Store the prepared Schiff's reagent at 4°C in a dark, foil-covered bottle.[6]

Ziehl-Neelsen Staining for Acid-Fast Bacilli

This differential staining technique is crucial for the identification of Mycobacterium species,
including Mycobacterium tuberculosis.

Materials:

Carbol fuchsin stain (contains Basic Fuchsin and phenol)

Acid-alcohol decolorizer (e.g., 3% HCI in 95% ethanol)

Methylene blue counterstain

Microscope slides with heat-fixed smears
Procedure:
e Flood the heat-fixed smear with carbol fuchsin stain.[7]

e Gently heat the slide until it steams. Maintain the steaming for 5 minutes, ensuring the stain
does not boil or dry out.[7]

» Allow the slide to cool and then rinse it thoroughly with water.[7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.usbio.net/protocols/schiffs-reagent
https://www.usbio.net/protocols/schiffs-reagent
https://www.usbio.net/protocols/schiffs-reagent
https://www.usbio.net/protocols/schiffs-reagent
https://www.usbio.net/protocols/schiffs-reagent
https://www.usbio.net/protocols/schiffs-reagent
https://www.usbio.net/protocols/schiffs-reagent
https://www.dalynn.com/dyn/ck_assets/files/tech/SC25.pdf
https://www.dalynn.com/dyn/ck_assets/files/tech/SC25.pdf
https://www.dalynn.com/dyn/ck_assets/files/tech/SC25.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Decolorize the smear with acid-alcohol until no more red color runs from the slide (typically
15-20 seconds).[8]

e Rinse the slide with water.[8]
o Counterstain with methylene blue for 30 seconds to 1 minute.[8]
» Rinse with water and allow the slide to air dry.[8]

o Examine under a microscope. Acid-fast bacilli will appear red against a blue background.

Quantitative Analysis by UV-Vis Spectrophotometry

The concentration of Basic Violet 14 in a solution can be determined using UV-Vis
spectrophotometry based on the Beer-Lambert Law.

Materials:

UV-Vis spectrophotometer

Quartz or glass cuvettes

Stock solution of Basic Violet 14 of known concentration

Solvent (e.g., distilled water or ethanol)

Procedure:

» Prepare a series of standard solutions of Basic Violet 14 with decreasing concentrations by
diluting the stock solution.

¢ Set the spectrophotometer to measure the absorbance at the Amax of Basic Violet 14
(approximately 545 nm).[4]

o Calibrate the spectrophotometer by measuring the absorbance of the pure solvent (blank).

o Measure the absorbance of each standard solution.

¢ Plot a calibration curve of absorbance versus concentration.
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e Measure the absorbance of the unknown sample solution.

o Determine the concentration of the unknown sample by interpolating its absorbance on the

calibration curve.

Visualized Experimental Workflow and
Relationships

The following diagrams illustrate key processes and relationships involving Basic Violet 14.

Simplified Synthesis of Basic Violet 14

Aniline o-Toluidine p-Toluidine

. . Oxidizing Agent Catalyst
(e.g., Nitrobenzene) (Fe, ZnCI2)

Oxidative Condensation

Basic Violet 14

Click to download full resolution via product page

Diagram 1: Simplified synthesis pathway of Basic Violet 14.
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Ziehl-Neelsen Staining Workflow
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Schiff's Reagent Preparation Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Rosaniline)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147767#basic-violet-14-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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